Cas no 1805281-23-5 (6-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 6-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1805281-23-5
• MF: C₇H₃BrF₅N
• MW: 276.001438379288
• CID: 4845133
• Update Time: 2025-06-12

6-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3BrF5N/c8-4-2-1-3(7(11,12)13)5(14-4)6(9)10/h1-2,6H
• InChI Key： SREVUHDELKMNRK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

Introduction to 6-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805281-23-5)

6-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805281-23-5) is a highly versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromo, difluoromethyl, and trifluoromethyl substituents on a pyridine ring, offers a robust platform for the development of novel therapeutic agents. Its unique chemical structure provides a foundation for exploring a wide range of biological activities and potential applications in drug discovery.

The chemical structure of 6-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine is particularly noteworthy due to the presence of multiple fluorine atoms. Fluorinated compounds are known for their enhanced metabolic stability, improved pharmacokinetic properties, and increased lipophilicity, which are crucial factors in the design of effective drugs. The bromo substituent further adds to the compound's versatility by providing a handle for various chemical transformations, including cross-coupling reactions that can lead to the synthesis of diverse derivatives.

Recent studies have highlighted the potential of 6-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds derived from this scaffold exhibit potent anti-cancer properties. Specifically, these derivatives have demonstrated significant cytotoxic effects against a variety of cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is thought to involve the disruption of key signaling pathways that regulate cell proliferation and survival.

In addition to its anti-cancer properties, 6-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine has also shown promise in the treatment of neurological disorders. Studies have indicated that certain derivatives of this compound can modulate neurotransmitter systems and have neuroprotective effects. This makes it a valuable candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 6-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established organic reactions, including bromination, fluorination, and pyridine ring formation. These synthetic routes are highly reproducible and scalable, making it feasible to produce large quantities for preclinical and clinical studies.

In preclinical studies, 6-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine has demonstrated favorable pharmacokinetic profiles. It exhibits good oral bioavailability and a long half-life, which are essential characteristics for a successful drug candidate. Moreover, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of 6-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine extend beyond its direct use as a therapeutic agent. The compound serves as an excellent starting material for the synthesis of more complex molecules with tailored biological activities. For example, researchers have used this scaffold to develop inhibitors of specific enzymes involved in disease pathways, such as kinases and proteases. These inhibitors have shown promising results in preclinical models and are currently being evaluated for their therapeutic potential.

In conclusion, 6-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805281-23-5) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new avenues for its use, underscoring its significance in the pursuit of innovative treatments for various diseases.